Three-body ion–molecule processes
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1999v068n07ABEH000483
Abstract
Theoretical models used in the studies of three-body ion–molecule reactions are considered and the experimental methods for the study of these processes are described. The results of experimental studies are presented, including those for gas phase reactions at ultra-low temperatures and for the kinetic isotope effect induced by the symmetry of the species. The bibliography includes 130 references.
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